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Compound of Interest

Compound Name: 1,3-Dichloro-1,1-difluoropropane

Cat. No.: B1294485 Get Quote

This guide provides essential information for the safe handling of halogenated hydrocarbons in

a laboratory setting. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are halogenated hydrocarbons and what are the primary hazards?

Halogenated hydrocarbons are compounds containing carbon, hydrogen, and at least one

halogen atom (fluorine, chlorine, bromine, or iodine).[1] Common examples include methylene

chloride (dichloromethane), chloroform, carbon tetrachloride, and trichloroethylene.[1][2]

The primary hazards associated with these substances include:

Health Hazards: Many are suspected carcinogens, and exposure can lead to central nervous

system depression, liver and kidney damage, and skin or eye irritation.[3] The risk of cancer

depends on the duration and level of contact.[3]

Physical Hazards: While many higher-molecular-weight halogenated hydrocarbons are non-

flammable, some lower-molecular-weight ones can be flammable.[1] A significant risk is the

decomposition of their vapors in the presence of heat or combustion, which can form highly

toxic gases.[3]
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Environmental Hazards: These compounds are often persistent in the environment and can

contaminate water, soil, and air.[4][5][6]

Q2: How do I select the correct gloves for handling a specific halogenated hydrocarbon?

No single glove material protects against all chemicals.[7][8] The selection process must be

based on the specific chemical, the duration of contact, and the nature of the task. Aromatic

and halogenated hydrocarbons are known to attack all types of natural and synthetic glove

materials to some extent.[9]

Key Steps for Glove Selection:

Consult the Safety Data Sheet (SDS): The SDS for the specific chemical is the first place to

look for PPE recommendations.[7][10][11]

Use a Chemical Resistance Chart: Always consult the glove manufacturer's compatibility

chart for detailed information on breakthrough times and permeation rates for the specific

chemical you are using.[10]

Consider the Task: For incidental contact ("splash protection"), a thinner glove may be

acceptable, but it must be replaced immediately upon contact.[12] For extended contact or

immersion, a thicker, more resistant glove is required.[13]

As a general rule, many common glove materials have poor resistance to halogenated

hydrocarbons. For example, nitrile, natural rubber (latex), and neoprene are often rated as poor

for chemicals like methylene chloride and trichloroethylene.[7][9][14][15] Butyl rubber gloves

may offer better protection against some of these compounds but perform poorly with others.

[13][16]

Q3: My nitrile gloves swelled and felt soft after handling methylene chloride. Is this normal?

This is a clear sign of glove degradation and chemical breakthrough. Swelling indicates that the

solvent is permeating the glove material.[9] You should immediately remove and dispose of the

gloves, then thoroughly wash your hands. If you anticipate this type of exposure, select a glove

material with higher resistance to methylene chloride and consider double-gloving.[10] Nitrile

gloves generally have poor resistance to many halogenated hydrocarbons.[12][14]
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Q4: When is respiratory protection required?

Respiratory protection is necessary when engineering controls, such as a chemical fume hood,

are not feasible or are insufficient to maintain airborne concentrations below the occupational

exposure limit (OEL) or permissible exposure limit (PEL).[1][17]

Selection Steps:

Assess Exposure: Determine the concentration of the airborne contaminant.[17]

Calculate the Hazard Ratio: Divide the contaminant concentration by the OEL/PEL to get a

hazard ratio.[18][19]

Select a Respirator: Choose a respirator with an Assigned Protection Factor (APF) greater

than the calculated hazard ratio.[18][19][20]

Choose the Right Cartridge: For organic vapors like halogenated hydrocarbons, an organic

vapor (OV) cartridge is typically required.[17] NIOSH uses a color-coding system; black

labels indicate organic vapor cartridges.[17] If particulates are also present, a combination

cartridge (e.g., OV/P95) is necessary.[19][21]

Q5: What type of eye and face protection should I use?

The level of eye and face protection depends on the risk of splashes or sprays.

Minimum Protection: ANSI-approved safety glasses with side shields are the minimum

requirement for most small-scale lab work.[3][22]

Splash Hazard: When there is a potential for splashes, such as when transferring larger

volumes (>500 ml) or working with corrosive liquids, chemical splash goggles that form a

seal around the eyes must be worn.[2][3][11]

High-Risk Operations: For tasks with a high risk of splashes or sprays of hazardous liquids, a

face shield should be worn in combination with safety goggles to provide broader protection.

[16][22]
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Issue Potential Cause Recommended Action

Skin irritation on hands after

wearing gloves.

Chemical permeation through

the glove material. Incorrect

glove material for the specific

hydrocarbon.[9]

Immediately remove gloves

and wash hands. Consult the

SDS and a glove compatibility

chart to select a more

appropriate glove material.[7]

[10] Consider a thicker glove

or double-gloving.[10][13]

Dizziness or headache while

working with a solvent.

Inadequate ventilation.

Inhalation of vapors exceeding

the exposure limit.

Cease work immediately and

move to an area with fresh air.

Evaluate your ventilation

controls (e.g., chemical fume

hood). If controls are

insufficient, respiratory

protection is required.[1]

Report the incident to your

safety officer.

Gloves tear or puncture easily

during a procedure.

Glove material is not physically

robust enough for the task

(poor abrasion or puncture

resistance).

Select a glove with better

physical properties, such as a

thicker nitrile or neoprene

glove, while still ensuring

chemical compatibility.[13][15]

Avoid tasks that could

physically damage the gloves.

Safety glasses fog up,

obstructing vision.

Poor ventilation within the

glasses; temperature and

humidity differences.

Use anti-fog coatings or select

safety glasses/goggles with

indirect ventilation features.

Ensure the lab has adequate

overall ventilation.

Unsure which PPE to use for a

new experimental protocol.

Lack of a complete risk

assessment for the new

procedure.

Perform a thorough hazard

and risk assessment before

starting.[11] Review the SDS

for all chemicals involved,

consult PPE selection guides,

and discuss the protocol with
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your institution's Environmental

Health & Safety (EHS)

department.

Data Presentation: Glove Material Compatibility
The following table provides a general guide to the resistance of common glove materials to

select halogenated hydrocarbons. This is not a substitute for consulting the manufacturer's

specific chemical resistance data. Ratings can vary based on glove thickness, manufacturer,

and specific chemical formulation.

Glove Material
Methylene
Chloride

Chloroform
Carbon
Tetrachloride

Trichloroethyle
ne

Nitrile Poor[9][15] Poor[9] Fair[9] Poor[9]

Natural Rubber

(Latex)
Poor[9] Poor[9] Fair[9] Poor[9]

Neoprene Fair[9] Poor[15] Good[9] Poor[9]

Butyl Rubber Good Good Good Fair

Viton® Excellent Excellent Excellent Excellent

Polyvinyl Alcohol

(PVA)
Excellent Excellent Excellent Excellent

Rating Key:

Excellent: Recommended for prolonged contact.

Good: Suitable for intermittent contact.

Fair: Use with caution; suitable for brief splash protection only.[8]

Poor: Not Recommended. Breakthrough can be very rapid.[8][9][14]
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Summary of Standard Test Method for Chemical Resistance of Gloves (ASTM F739)

The standard method for measuring the resistance of protective clothing materials to

permeation by liquids or gases is ASTM F739 - Standard Test Method for Permeation of Liquids

and Gases Through Protective Clothing Materials Under Conditions of Continuous Contact.

Methodology Overview:

Test Cell Setup: The protective clothing material (e.g., a sample from a glove) acts as a

barrier, separating two chambers of a permeation test cell.

Chemical Challenge: The outside surface of the material is exposed to the halogenated

hydrocarbon (the "challenge" chemical).

Collection Medium: The other side of the material (the "collection" side) is monitored. A

collection medium, either a gas or liquid, is continuously analyzed for the presence of the

challenge chemical.

Breakthrough Detection: An analytical instrument (such as a gas chromatograph or mass

spectrometer) detects the chemical as it permeates the barrier.

Data Measurement:

Standardized Breakthrough Time: This is the elapsed time between the initial contact of

the chemical with the material and the moment the chemical's permeation rate reaches a

specified level (e.g., 0.1 μg/cm²/min).

Permeation Rate: The rate at which the chemical passes through the material is measured

over time until a steady-state permeation rate is achieved.

This standardized test provides the quantitative data that manufacturers use to create chemical

compatibility charts.

Visualizations
PPE Selection Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a logical workflow for selecting the appropriate PPE when

working with halogenated hydrocarbons.

Start: Plan to use
Halogenated Hydrocarbon

1. Assess Hazard
(Review SDS, Identify Chemical)

2. Evaluate Task
(Duration, Quantity)

3. Are Engineering Controls
Sufficient (e.g., Fume Hood)?

4a. Potential for Splash?

Yes
Add Respiratory Protection

(Select based on APF)

No

Wear Chemical
Splash Goggles

Yes (Low Risk)

Wear Goggles AND
Face Shield

Yes (High Risk)

Wear Safety Glasses
with Side Shields

No

4b. Select Gloves
(Consult Manufacturer Chart)

Wear Selected
Chemical Resistant Gloves

Consider Double Gloving

Proceed with Experiment

Click to download full resolution via product page

Caption: A workflow for selecting appropriate PPE.
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Hierarchy of Controls
Personal Protective Equipment is the last line of defense. The following diagram shows the

most effective order of control measures to reduce risk.

Most Effective

Least Effective

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous chemical)

Engineering Controls
(Isolate people, e.g., Fume Hood)

Administrative Controls
(Change work practices, SOPs, Training)

Personal Protective Equipment
(Protect the worker with Gloves, Goggles, etc.)

Click to download full resolution via product page
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Caption: The hierarchy of hazard controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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